Cas no 62500-14-5 (6-Octen-1-one, 1-[3-(hydroxymethyl)oxiranyl]-3,7-dimethyl-)

• Product Name: 6-Octen-1-one, 1-[3-(hydroxymethyl)oxiranyl]-3,7-dimethyl-
• CAS No: 62500-14-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 442566
• PubChem ID: 71385807
• Update Time: 2025-04-19

6-Octen-1-one, 1-[3-(hydroxymethyl)oxiranyl]-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Octen-1-one, 1-[3-(hydroxymethyl)oxiranyl]-3,7-dimethyl-
• 1-[3-(hydroxymethyl)oxiran-2-yl]-3,7-dimethyloct-6-en-1-one
• DTXSID20808020
• 5,6-Anhydro-1,2,3-trideoxy-2-(4-methylpent-3-en-1-yl)hept-4-ulose
• 62500-14-5

• Inchi： 1S/C13H22O3/c1-9(2)5-4-6-10(3)7-11(15)13-12(8-14)16-13/h5,10,12-14H,4,6-8H2,1-3H3
• InChI Key： KHIFFLXNXCNPBO-UHFFFAOYSA-N
• SMILES： O1C(CO)C1C(CC(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83